Cas no 2138236-00-5 (Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate)
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate
- EN300-732158
- 2138236-00-5
- Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate
-
- Inchi: 1S/C12H8ClF2NO2/c1-18-11(17)3-6-2-10(13)16-12-8(6)4-7(14)5-9(12)15/h2,4-5H,3H2,1H3
- InChI Key: BQJQSIANOCRLNF-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC(=O)OC)=C2C=C(C=C(C2=N1)F)F
Computed Properties
- Exact Mass: 271.0211625g/mol
- Monoisotopic Mass: 271.0211625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2Ų
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-732158-0.05g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 0.05g |
$612.0 | 2025-03-11 | |
| Enamine | EN300-732158-0.1g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 0.1g |
$640.0 | 2025-03-11 | |
| Enamine | EN300-732158-0.25g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 0.25g |
$670.0 | 2025-03-11 | |
| Enamine | EN300-732158-0.5g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 0.5g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-732158-1.0g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 1.0g |
$728.0 | 2025-03-11 | |
| Enamine | EN300-732158-2.5g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 2.5g |
$1428.0 | 2025-03-11 | |
| Enamine | EN300-732158-5.0g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 5.0g |
$2110.0 | 2025-03-11 | |
| Enamine | EN300-732158-10.0g |
methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate |
2138236-00-5 | 95.0% | 10.0g |
$3131.0 | 2025-03-11 |
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate: An Overview of Its Structure, Properties, and Applications
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate (CAS No. 2138236-00-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and therapeutic potential.
The molecular formula of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate is C14H11ClF22, and its molecular weight is approximately 307.7 g/mol. The compound features a quinoline core with a chloro and two fluoro substituents at the 2, 6, and 8 positions, respectively. Additionally, an acetate group is attached to the quinoline ring through a methylene bridge. This intricate structure imparts the compound with distinct physical and chemical properties that make it an interesting subject for scientific investigation.
In terms of physical properties, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate is a solid at room temperature with a melting point of around 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone. These solubility characteristics are crucial for its use in various experimental setups and formulations.
The chemical stability of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate is another important aspect to consider. The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. It is also sensitive to high temperatures and prolonged exposure to light. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight to maintain its integrity.
Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate has been the subject of several recent studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate has also been investigated for its antiviral properties. Research has demonstrated that the compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism by which it exerts these effects is not yet fully understood but may involve the inhibition of viral replication or the modulation of host cell signaling pathways.
In addition to its biological activities, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate has shown promise as a lead compound for drug development. Its unique structure provides a scaffold for further chemical modifications to optimize its pharmacological properties. For instance, researchers have explored the synthesis of analogs with varying substituents on the quinoline ring to enhance potency or improve pharmacokinetic profiles. These efforts have led to the identification of several promising candidates for preclinical evaluation.
The safety profile of Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in humans.
In conclusion, Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate (CAS No. 2138236-00-5) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure confers it with diverse biological activities, making it an attractive candidate for further investigation as an anti-inflammatory agent and antiviral drug. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for contributing to the development of novel therapeutic strategies.
2138236-00-5 (Methyl 2-(2-chloro-6,8-difluoroquinolin-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)